Cas no 160543-00-0 (Benz[c]acridine-7-methanol,9-methyl-)

Benz[c]acridine-7-methanol,9-methyl- structure
160543-00-0 structure
Product Name:Benz[c]acridine-7-methanol,9-methyl-
CAS No:160543-00-0
MF:C19H15NO
MW:273.328504800797
CID:188073
PubChem ID:154744
Update Time:2025-04-19

Benz[c]acridine-7-methanol,9-methyl- Chemical and Physical Properties

Names and Identifiers

    • Benz[c]acridine-7-methanol,9-methyl-
    • (9-Methylbenzo[c]acridin-7-yl)methanol
    • 7-Hydroxymethyl-9-methylbenz(c)acridine
    • CCRIS 7374
    • 7-HYDROXYMETHYL-9-METHYLBENZ[C]ACRIDINE
    • UNII-A24HBR4NLB
    • DTXSID10166924
    • (9-Methylbenzo(C)acridin-7-yl)methanol
    • 160543-00-0
    • A24HBR4NLB
    • BENZ(C)ACRIDINE-7-METHANOL, 9-METHYL-
    • Inchi: 1S/C19H15NO/c1-12-6-9-18-16(10-12)17(11-21)15-8-7-13-4-2-3-5-14(13)19(15)20-18/h2-10,21H,11H2,1H3
    • InChI Key: DNSLRLGSGNTPAQ-UHFFFAOYSA-N
    • SMILES: OCC1C2C=C(C)C=CC=2N=C2C3C=CC=CC=3C=CC=12

Computed Properties

  • Exact Mass: 273.11545
  • Monoisotopic Mass: 273.115
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 1
  • Complexity: 371
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.3
  • Topological Polar Surface Area: 33.1Ų

Experimental Properties

  • Density: 1.27
  • Boiling Point: 533.4°Cat760mmHg
  • Flash Point: 276.4°C
  • Refractive Index: 1.767
  • PSA: 33.12
  • LogP: 4.34190
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